Cas no 1884330-89-5 (1-Methyl-1H-indole-5-D)

• Product Name: 1-Methyl-1H-indole-5-D
• CAS No: 1884330-89-5
• MDL: MFCD31699945
• CID: 4630780
• Update Time: 2025-06-28

1-Methyl-1H-indole-5-D Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-indole-5-D

• MDL： MFCD31699945

Additional information on 1-Methyl-1H-indole-5-D

1-Methyl-1H-indole-5-D: A Comprehensive Overview

1-Methyl-1H-indole-5-D (CAS No. 1884330-89-5) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, belonging to the indole family, exhibits unique structural and functional properties that make it a valuable tool in various research and industrial applications. In this article, we will delve into its chemical properties, synthesis methods, applications, and the latest research findings.

The indole core of 1-Methyl-1H-indole-5-D is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. The methyl group attached at the 1-position adds to its stability and reactivity, while the deuterium (D) at the 5-position introduces unique isotopic effects. This compound is often used as a precursor in the synthesis of more complex molecules, particularly in drug discovery and materials science.

Recent studies have highlighted the potential of 1-Methyl-1H-indole-5-D in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 1-Methyl-1H-indole-5-D exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In terms of synthesis, 1-Methyl-1H-indole-5-D can be prepared via several routes, including the Paal-Knorr pyrrole synthesis and the Knorr quinoline synthesis. The introduction of deuterium at the 5-position requires precise control over reaction conditions to ensure high isotopic enrichment. Recent advancements in catalytic deuteration techniques have made this process more efficient and scalable, paving the way for larger-scale production.

The physical and chemical properties of 1-Methyl-1H-indole-5-D are well-documented. Its molecular weight is approximately 204.2 g/mol, with a melting point around 240°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the ultraviolet region, making it suitable for applications in optoelectronics and sensors.

One of the most exciting areas of research involving 1-Methyl-1H-indole-5-D is its application in materials science. Scientists have utilized this compound as a building block for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. A 2023 paper in *Advanced Materials* reported that films made from derivatives of 1-Methyl-1H-indole-5-D exhibit excellent charge transport properties, making them promising candidates for next-generation electronic devices.

Moreover, 1-Methyl-1H-indole-5-D has found niche applications in analytical chemistry. Its deuterated form serves as an internal standard in nuclear magnetic resonance (NMR) spectroscopy, enabling precise quantification of compounds in complex mixtures. This has proven particularly useful in metabolomics and pharmacokinetic studies where accurate quantification is critical.

Despite its numerous applications, the handling and storage of 1-Methyl-1H-indole-5-D require careful consideration. It should be stored in an inert atmosphere to prevent oxidation and degradation. Additionally, exposure to light should be minimized to maintain its stability over time.

In conclusion, 1-Methyl-1H-indole-5-D (CAS No. 1884330-89-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an important tool for future research and development. As ongoing studies continue to uncover new potentials for this compound, its role in science and industry is likely to expand further.